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Compound of Interest

Compound Name: Prometryn-d14

Cat. No.: B12299827 Get Quote

An In-Depth Technical Guide to the Stability and Storage of Prometryn-d14

For researchers, scientists, and professionals in drug development, understanding the stability

and appropriate storage of analytical standards like Prometryn-d14 is critical for ensuring the

accuracy and reliability of experimental results. This guide provides a comprehensive overview

of the available data on the stability and recommended storage conditions for Prometryn-d14,

drawing from information on the parent compound, prometryn, due to the limited specific data

on the deuterated analog.

Chemical Information
Prometryn-d14 (di-iso-propyl-d14) is a deuterated analog of Prometryn, a selective herbicide.

The deuteration is typically on the two isopropyl groups.

Chemical Formula: C10H5D14N5S[1]

Molecular Weight: 255.44 g/mol [1]

Unlabelled CAS Number: 7287-19-6[2]

Stability Profile
Detailed quantitative stability studies specifically for Prometryn-d14 are not readily available in

the public domain. However, the stability of the unlabeled parent compound, Prometryn,

provides a strong indication of the expected stability of its deuterated analog. Isotopic labeling

is not expected to significantly alter the chemical stability under normal storage conditions.
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Prometryn is generally considered to be a stable compound.[3] It exhibits long-term stability

over several years when stored correctly, with only slight sensitivity to natural light and extreme

temperatures.[3][4] It is stable in neutral, slightly acidic, or slightly basic media.[3] However, it is

susceptible to degradation under certain conditions.

Key Factors Influencing Stability:

Temperature: While stable at room temperature, extreme temperatures can affect its stability.

[3][4]

Light: Prometryn is sensitive to light, particularly UV irradiation, which can cause

decomposition.[3][5]

pH: It is stable in neutral, slightly acidic, and slightly alkaline media.[3] Hydrolysis can occur

in the presence of warm acids and alkalis.[3]

Oxidizing Agents: Contact with strong oxidizing agents should be avoided.

Summary of Stability Data for Prometryn
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Condition Stability Notes

Shelf Life
Very stable over several years.

[3][4]

A re-analysis for chemical

purity is recommended after

three years for similar

deuterated compounds like

Prometon-d14.[6]

Light

Slight sensitivity to natural

light; decomposed by UV

irradiation.[3][4]

Photodegradation is a known

degradation pathway.[5]

Temperature

Stable under normal

temperatures; sensitive to

extreme temperatures.[3][4]

Specific temperature

degradation kinetics are not

detailed.

pH

Stable in neutral, slightly

acidic, or slightly alkaline

media.[3]

Hydrolyzed by warm acids and

alkalis.[3]

Reactivity
No rapid reaction with air or

water.[4]

Recommended Storage Conditions
Proper storage is crucial to maintain the integrity and purity of Prometryn-d14. The following

recommendations are based on information for Prometryn and general guidelines for

deuterated standards.

Storage Conditions for Prometryn-d14
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Parameter Recommendation Rationale

Temperature Room temperature.[2][6]

Avoids extreme temperatures

that could accelerate

degradation.[3][4]

Light
Store in a dark place or use

amber vials.

To prevent photodegradation.

[3][4]

Atmosphere
Store in a dry, well-ventilated

place.[4]

To prevent moisture absorption

and potential hydrolysis.

Container Tightly closed container.[4]
To prevent contamination and

exposure to air and moisture.

Incompatibilities

Store apart from foodstuff

containers or incompatible

materials (e.g., strong oxidizing

agents).[4]

To prevent cross-

contamination and hazardous

reactions.

Experimental Protocols for Stability Assessment
While specific experimental protocols for Prometryn-d14 stability testing were not found, a

general methodology can be outlined based on standard practices for chemical stability studies

and analytical methods for Prometryn.

1. Preparation of Standards and Samples:

Prepare a stock solution of Prometryn-d14 in a suitable solvent such as methanol or

acetonitrile.[7]

From the stock solution, prepare working standards at various concentrations.[7]

For stability studies, subject aliquots of the stock or working solutions to different conditions

(e.g., elevated temperature, light exposure, different pH buffers).

2. Analytical Methodology:
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The primary analytical techniques for the determination of Prometryn and its degradation

products are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid

Chromatography-Tandem Mass Spectrometry (LC/MS/MS).[7][8]

GC-MS Method:

Column: A non-polar or medium-polarity capillary column is typically used.

Carrier Gas: Helium.

Injection Mode: Splitless.

Temperature Program: An appropriate temperature gradient to separate the analyte from

any degradation products.

MS Detection: Electron Ionization (EI) in Selective Ion Monitoring (SIM) mode for high

sensitivity and specificity.

LC/MS/MS Method:

Column: A reversed-phase C8 or C18 column.[3]

Mobile Phase: A gradient of acetonitrile and water with a buffer (e.g., phosphate buffer).[3]

[7]

Ionization: Electrospray Ionization (ESI) in positive ion mode.

MS/MS Detection: Multiple Reaction Monitoring (MRM) for specific transitions of

Prometryn-d14 and its potential degradation products.

3. Stability Study Workflow:
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Caption: Workflow for a typical stability study of Prometryn-d14.
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Degradation Pathways
The primary degradation pathway for Prometryn in the environment is photodegradation.[5]

While specific pathways for Prometryn-d14 have not been detailed, they are expected to be

identical to those of the unlabeled compound. The following diagram illustrates the proposed

photodegradation pathway of Prometryn.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Prometryn-d14 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12299827#prometryn-d14-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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